Cas no 3137-64-2 (2-Ethyl-3H-quinazolin-4-one)

• Product Name: 2-Ethyl-3H-quinazolin-4-one
• CAS No: 3137-64-2
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD16657449
• CID: 839345
• PubChem ID: 135444528
• Update Time: 2025-08-05

2-Ethyl-3H-quinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-ethylquinazolin-4-ol
• 2-Ethylquinazolin-4(3H)-one
• 4(1H)-Quinazolinone, 2-ethyl-
• 2-ethyl-4(3H)-quinazolinone
• 2-ethyl-4-oxo-3,4-dihydro
• 2-ethylquinazolin-3H-4-one
• 3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid ethyl ester
• 3-(trifluoromethyl)pyrazole-4-carboxylic acid ethyl ester
• 3-trifluoromethyl-1H-pyrazol-4-carboxylic acid ethyl ester
• ACMC-209uq8
• Ethyl 3-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• Ethyl 3-(trifluoromethyl)pyrazole-4-carboxylate
• ethyl-3-(trifluoromethyl)-pyrazole-4-carboxylate
• SBB053933
• 2-Ethyl-3H-quinazolin-4-one
• 2-ethyl-4-oxo-3,4-dihydroquinazoline
• DB-000850
• 2-Ethyl-4-quinazolinone
• J-509318
• SY085283
• MS-2994
• AE-848/33831006
• CS-0209932
• 2-Ethyl-4-quinazolone
• AKOS005146401
• AKOS015919583
• EN300-1267452
• AKOS000707250
• MFCD00247024
• AC-24347
• DTXSID90953410
• CHEMBL1164161
• 3137-64-2
• 2-ethyl-4-oxo-3,4-dihyroquinazoline
• 4-Quinazolone, 2-ethyl
• SCHEMBL3826724
• 2-ethyl-3,4-dihydroquinazolin-4-one
• 2-ethyl-1,4-dihydroquinazolin-4-one
• SCHEMBL9384223
• 2-Ethylquinazolin-4(1H)-one
• 4-Hydroxy-2-ethylquinazoline
• 2-ethyl-1H-quinazolin-4-one

• MDL： MFCD16657449
• Inchi： 1S/C10H10N2O/c1-2-9-11-8-6-4-3-5-7(8)10(13)12-9/h3-6H,2H2,1H3,(H,11,12,13)
• InChI Key： LUANCFNZZLKBOQ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=C(CC)N1

Computed Properties

• Exact Mass: 174.0794
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.22
• Melting Point: 236-237 ºC
• Boiling Point: 317 ºC
• Flash Point: 146 ºC
• PSA: 41.46

Additional information on 2-Ethyl-3H-quinazolin-4-one

2-Ethyl-3H-Quinazolin-4-One (CAS No. 3137-64-2): A Comprehensive Overview

2-Ethyl-3H-Quinazolin-4-One, also known by its CAS registry number 3137-64-2, is a heterocyclic organic compound that belongs to the quinazolinone family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule is characterized by a quinazolinone core with an ethyl substituent at the 2-position, which imparts distinct chemical and biological properties.

The synthesis of 2-Ethyl-3H-Quinazolin-4-One has been extensively studied, with researchers exploring various methods to optimize its production. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly routes for synthesizing this compound. For instance, one notable approach involves the condensation of an appropriate β-keto ester with an amine derivative, followed by cyclization under controlled conditions. This method not only enhances yield but also minimizes the use of hazardous reagents, aligning with the principles of green chemistry.

The structural uniqueness of 2-Ethyl-3H-Quinazolin-4-One makes it a valuable building block in medicinal chemistry. Its quinazolinone framework is known to exhibit a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. Recent studies have demonstrated that this compound can modulate key cellular pathways involved in inflammation and oxidative stress, making it a promising candidate for the development of novel therapeutic agents.

In addition to its biological applications, 2-Ethyl-3H-Quinazolin-4-One has also been explored for its potential in materials science. Researchers have investigated its ability to form stable coordination complexes with metal ions, which could be utilized in the design of new materials for catalysis or sensing applications. Furthermore, the compound's photophysical properties have been studied in depth, revealing its potential as a component in light-emitting devices or photovoltaic materials.

The latest research on CAS No. 3137-64-2 has focused on understanding its interaction with biomolecules at the molecular level. Advanced computational techniques, such as molecular docking and dynamics simulations, have provided insights into how this compound binds to target proteins and influences their function. These findings are crucial for guiding the rational design of more potent and selective derivatives.

In conclusion, 2-Ethyl-3H-Quinazolin-4-One (CAS No. 3137-64-2) is a versatile compound with a wealth of potential applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and biological studies, positions it as a key player in future research and development efforts.